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Introduction
n-Ethyl-n-cyanoethyl-m-toluidine, with the CAS number 148-69-6, is an aromatic amine of

significant interest in various industrial applications. Its molecular structure, featuring an ethyl

group and a cyanoethyl group attached to the nitrogen of m-toluidine, imparts a unique

combination of physical and chemical properties. This document provides a comprehensive

overview of these properties, along with detailed experimental protocols for its synthesis and

analysis, tailored for professionals in research and development.

Physical Properties
The physical characteristics of n-Ethyl-n-cyanoethyl-m-toluidine are crucial for its handling,

storage, and application in various synthetic processes. A summary of its key physical

properties is presented in the table below. It is important to note that some of the data are

predicted values due to the limited availability of experimentally determined values in the

literature.
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Property Value Source

Molecular Formula C₁₂H₁₆N₂ [1]

Molecular Weight 188.27 g/mol [1]

Appearance
Clear, colorless to light

orange/yellow liquid
[1]

Boiling Point 337.8 ± 25.0 °C (Predicted) [1]

Melting Point Not available

Density 1.008 ± 0.06 g/cm³ (Predicted) [1]

Refractive Index 1.5470 to 1.5510 [1]

Solubility

Insoluble in water; soluble in

organic solvents like ethanol

and ether.[2]

pKa 5.42 ± 0.50 (Predicted) [1]

Experimental Protocols for Determination of Physical
Properties
Boiling Point Determination:

The boiling point of a liquid can be determined using a distillation apparatus.

Place a small volume of the sample in a distillation flask with a few boiling chips.

Insert a thermometer into the neck of the flask, ensuring the top of the bulb is level with the

side arm of the flask.

Heat the flask gently. The temperature at which the liquid actively boils and the vapor

condenses on the thermometer is recorded as the boiling point. For high-boiling liquids,

vacuum distillation is recommended to prevent decomposition.

Density Measurement:
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A pycnometer is used for the precise determination of density.

Weigh a clean, dry pycnometer.

Fill the pycnometer with the sample liquid, ensuring no air bubbles are present.

Place the pycnometer in a constant temperature bath until it reaches thermal equilibrium.

Adjust the volume of the liquid to the calibration mark.

Remove the pycnometer from the bath, wipe it dry, and weigh it.

The density is calculated by dividing the mass of the liquid by the volume of the pycnometer.

Solubility Determination (Shake-Flask Method):

Add an excess amount of the solute to a known volume of the solvent in a sealed flask.

Agitate the flask at a constant temperature for a prolonged period (e.g., 24-48 hours) to

ensure equilibrium is reached.

Allow the undissolved solute to settle.

Carefully withdraw a known volume of the supernatant.

Determine the concentration of the solute in the supernatant using a suitable analytical

method, such as UV-Vis spectroscopy or HPLC.

Chemical Properties
The chemical reactivity of n-Ethyl-n-cyanoethyl-m-toluidine is dictated by its aromatic ring,

the tertiary amine functionality, and the cyano group.

Aromatic Ring: The benzene ring is activated by the electron-donating amino group, making

it susceptible to electrophilic aromatic substitution reactions such as halogenation, nitration,

and sulfonation. The substitution pattern is directed by the existing substituents.
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Tertiary Amine: The tertiary amine nitrogen is basic and can be protonated to form a salt. It

can also undergo oxidation.

Cyano Group: The nitrile group can be hydrolyzed to a carboxylic acid or reduced to a

primary amine.

Reactivity with Acids
Aromatic amines are weak bases and react with strong acids to form the corresponding

ammonium salts.[3]

Cyanoethylation Reaction
The synthesis of n-Ethyl-n-cyanoethyl-m-toluidine involves the cyanoethylation of n-ethyl-m-

toluidine. This reaction is a Michael addition of the secondary amine to acrylonitrile, typically

catalyzed by a base or an acid.[4][5]

Synthesis of n-Ethyl-n-cyanoethyl-m-toluidine
The following is a representative experimental protocol for the synthesis of n-Ethyl-n-
cyanoethyl-m-toluidine via the cyanoethylation of n-ethyl-m-toluidine.

Materials:

n-Ethyl-m-toluidine

Acrylonitrile

Acetic acid (catalyst)

Sodium bicarbonate solution

Dichloromethane

Anhydrous magnesium sulfate

Round-bottom flask

Reflux condenser
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Separatory funnel

Rotary evaporator

Procedure:

In a round-bottom flask equipped with a reflux condenser, dissolve n-ethyl-m-toluidine (1

equivalent) in a suitable solvent such as dichloromethane.

Add a catalytic amount of acetic acid.

Slowly add acrylonitrile (1.1 equivalents) to the reaction mixture.

Heat the mixture to reflux and monitor the reaction progress using Thin Layer

Chromatography (TLC).

Once the reaction is complete, cool the mixture to room temperature.

Wash the reaction mixture with a saturated sodium bicarbonate solution to neutralize the

acetic acid.

Separate the organic layer and wash it with brine.

Dry the organic layer over anhydrous magnesium sulfate.

Filter off the drying agent and remove the solvent under reduced pressure using a rotary

evaporator to obtain the crude product.

Purify the crude product by vacuum distillation or column chromatography.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://m.chemicalbook.com/ProductChemicalPropertiesCB0469128_EN.htm
https://www.geeksforgeeks.org/chemistry/physical-properties-of-amines/
https://www.whamine.com/physical-and-chemical-properties-of-aromatic-amines.html
https://www.whamine.com/physical-and-chemical-properties-of-aromatic-amines.html
https://en.wikipedia.org/wiki/Cyanoethylation
https://patents.google.com/patent/US3943162A/en
https://patents.google.com/patent/US3943162A/en
https://www.benchchem.com/product/b086715#physical-and-chemical-properties-of-n-ethyl-n-cyanoethyl-m-toluidine
https://www.benchchem.com/product/b086715#physical-and-chemical-properties-of-n-ethyl-n-cyanoethyl-m-toluidine
https://www.benchchem.com/product/b086715#physical-and-chemical-properties-of-n-ethyl-n-cyanoethyl-m-toluidine
https://www.benchchem.com/product/b086715#physical-and-chemical-properties-of-n-ethyl-n-cyanoethyl-m-toluidine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b086715?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086715?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

